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Compound of Interest

Compound Name: Bis(2-hexyldecyl) adipate

Cat. No.: B15466299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adipate esters are a class of organic compounds primarily used as plasticizers in a wide variety

of polymers, most notably polyvinyl chloride (PVC). Their function is to increase the flexibility

and durability of the final product. Common applications include food packaging films, medical

devices, and children's toys. Due to the potential for these esters to migrate from the polymer

matrix into food, beverages, or directly into the human body, sensitive and accurate analytical

methods are required for their detection and quantification. This document provides detailed

application notes and protocols for the analysis of common adipate esters using Gas

Chromatography-Mass Spectrometry (GC-MS), a robust and widely used analytical technique

for this purpose.

Experimental Protocols
This section details the methodologies for the extraction of adipate esters from a solid matrix

(e.g., food packaging material) and subsequent analysis by GC-MS.

Sample Preparation: Solvent Extraction and Solid-Phase
Extraction (SPE)
This protocol is adapted from methodologies for the analysis of plasticizers in food and

packaging materials.[1][2]
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Materials and Reagents:

Methanol (HPLC grade)

Dichloromethane (HPLC grade)

n-Hexane (HPLC grade)

Deionized water

Sodium chloride (analytical grade)

Oasis MAX SPE Cartridges

Glass vials with PTFE-lined caps

Analytical balance

Vortex mixer

Centrifuge

Nitrogen evaporator

Procedure:

Sample Comminution: Cut the solid sample (e.g., plastic film) into small pieces

(approximately 2x2 mm).

Solvent Extraction:

Accurately weigh approximately 1 gram of the comminuted sample into a glass vial.

Add 10 mL of a 1:1 (v/v) mixture of dichloromethane and methanol.

Vortex the vial for 5 minutes to ensure thorough mixing and extraction.

Place the vial in an ultrasonic bath for 30 minutes.
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Centrifuge the sample at 4000 rpm for 10 minutes to pellet any solid material.

Carefully transfer the supernatant to a clean glass vial.

Solid-Phase Extraction (SPE) Cleanup:

Condition an Oasis MAX SPE cartridge by passing 5 mL of methanol followed by 5 mL of

deionized water through the cartridge.

Load the extracted supernatant onto the conditioned SPE cartridge.

Wash the cartridge with 5 mL of 5% methanol in deionized water to remove polar

interferences.

Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

Elute the adipate esters with 10 mL of n-hexane.

Concentration and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of n-hexane for GC-MS analysis.

GC-MS Analysis
Instrumentation and Conditions:
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Parameter Setting

Gas Chromatograph

Column
DB-5ms (or equivalent), 30 m x 0.25 mm ID,

0.25 µm film thickness

Injector Temperature 280°C

Injection Volume 1 µL

Injection Mode Splitless

Carrier Gas Helium (99.999% purity)

Flow Rate 1.0 mL/min (constant flow)

Oven Program

Initial temperature 60°C, hold for 1 min, ramp to

220°C at 20°C/min, then ramp to 300°C at

10°C/min, hold for 5 min.

Mass Spectrometer

Ionization Mode Electron Ionization (EI)

Ion Source Temperature 230°C

Quadrupole Temperature 150°C

Acquisition Mode Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters:
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Adipate Ester
Retention Time
(approx. min)

Quantifier Ion
(m/z)

Qualifier Ion 1
(m/z)

Qualifier Ion 2
(m/z)

Dimethyl adipate

(DMA)
8.5 143 111 174

Diethyl adipate

(DEA)
10.2 129 157 202

Dibutyl adipate

(DBA)
13.8 129 201 258

Di(2-ethylhexyl)

adipate (DEHA)
19.5 129 112 257

Quantitative Data
The following table summarizes the quantitative performance of a validated GC-MS method for

the analysis of adipate esters in a food matrix.[1]

Parameter Result

Linearity

Calibration Range 5 - 1000 ng/g

Correlation Coefficient (r²) > 0.998

Recovery

Intraday Recovery 85.4% - 114.6%

Interday Recovery 83.6% - 118.5%

Limits of Detection (LOD) and Quantification

(LOQ)

(Typical values for adipate esters in food

matrices)

LOD 0.5 - 2.0 µg/kg

LOQ 1.5 - 6.0 µg/kg
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Visualizations
GC-MS Workflow for Adipate Ester Analysis
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Caption: Workflow for the GC-MS analysis of adipate esters.

Logical Relationship of Analytical Steps
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Sample Preparation Details

Instrumental Analysis Details

Data Analysis Details

Start

Sample Preparation

Instrumental Analysis

Extracted & Cleaned Sample

Extraction

Data Analysis

Chromatographic & Mass-Spectral Data

GC Separation

End Peak Identification

Cleanup (SPE)

Concentration MS Detection

Quantification

Click to download full resolution via product page

Caption: Logical flow of the analytical procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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